1-[(4-Phenoxyphenyl)amino]anthraquinone

• CAS No.: 85720-76-9
• Molecular Formula: C26H17NO3
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 1-(4-phenoxyanilino)anthracene-9,10-dione
• InChI: InChI=1S/C26H17NO3/c28-25-20-9-4-5-10-21(20)26(29)24-22(25)11-6-12-23(24)27-17-13-15-19(16-14-17)30-18-7-2-1-3-8-18/h1-16,27H
• InChI Key: KREWZPJDFAJBLV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC3=CC=CC4=C3C(=O)C5=CC=CC=C5C4=O

Description

1-[(4-Phenoxyphenyl)amino]anthraquinone is a synthetic anthraquinone derivative characterized by a phenoxyphenylamino substituent at the 1-position of the anthraquinone core. Anthraquinones are renowned for their planar tricyclic structure, which facilitates interactions with biological targets such as DNA, enzymes, and microbial cell walls .

Comparison with Similar Compounds

Comparison with Similar Anthraquinone Derivatives

Structural and Electronic Properties

Substituent Effects on Planarity and Stability

• 1-(Dimethylamino)anthraquinone (): Substitution with dimethylamino induces significant deviation from planarity in the anthraquinone skeleton, which may reduce DNA intercalation efficiency but improve photophysical properties.
• 1-(Methyl(phenyl)amino)anthraquinone (): Similar steric hindrance from the phenyl group disrupts planarity, analogous to the phenoxyphenyl derivative.
• ~250 kJ/mol for aglycones) due to hydrogen bonding with amino acids .

Basicity and Redox Behavior

• 1-(Diethylamino)anthraquinone (): Exhibits stronger basicity (higher pKa) in acetonitrile due to reduced hydrogen bonding in the protonated form. Its electroreduction follows an ECE mechanism (interaction with water), unlike the EE mechanism of primary amines (e.g., 1-aminoanthraquinone) .
• 1-[(4-Phenoxyphenyl)amino]anthraquinone: Predicted to have moderate basicity, as the electron-donating phenoxy group may stabilize the protonated form, though steric effects could limit solvation.

Anticancer Potential

• Novel Anthraquinones (): Derivatives induce paraptosis, autophagy, and chemosensitization. The phenoxyphenyl group’s lipophilicity may enhance tumor targeting compared to polar substituents like hydroxyl or glucosyl groups.
• Iminoanthracenones (): Exhibit reduced oxygen radical generation and cytotoxicity compared to carbonyl analogs, highlighting the critical role of the quinone moiety in redox-mediated apoptosis.

Antimicrobial Activity

• Anthraquinone Glucosides (): Demonstrate superior antibacterial activity due to strong interactions between glucose hydroxyls and microbial proteins (binding energy >300 kJ/mol) .
• Triazene Derivatives (): Benzoic acid-containing analogs show broad-spectrum activity (inhibition zones: 5.8–11.5 mm), suggesting that acidic substituents enhance membrane disruption .

Spectroscopic and Photochemical Properties

• Absorption Spectra (): Amino substitution at the 1-position (e.g., 1-aminoanthraquinone) minimally alters reduced-state spectra but significantly affects oxidized states. The phenoxyphenyl group may introduce bathochromic shifts due to extended conjugation.
• Photostability (): 4- and 5-substituted aminoanthraquinones exhibit reversible photochromism, whereas 2- or 3-substituted derivatives degrade under UV light. The phenoxyphenyl group’s position may confer stability against hydrolysis .

Data Tables

Table 1. Structural and Functional Comparison

Compound	Substituent(s)	Key Properties	Biological Activity	Reference
1-[(4-Phenoxyphenyl)amino]anthraquinone	4-Phenoxyphenylamino	High lipophilicity, moderate basicity	Anticancer (predicted)
1-(Diethylamino)anthraquinone	Diethylamino	Strong base (pKa ~8.5), ECE redox mechanism	Redox-active
1-Amino-4-phenylaminoanthraquinone	Phenylamino	Moderate binding energy (EI-MS: 328 m/z)	Antimicrobial
Anthraquinone glucoside	Glucosyl group	High intermolecular binding (>300 kJ/mol), polarized O-H bonds	Antibacterial
1,4-Bis(methoxyphenylamino)anthraquinone	Two 4-methoxyphenylamino	Enhanced conjugation, dye properties	Photostable

Table 2. Substituent Impact on Bioactivity

Substituent Type	Example Compound	Effect on Activity
Phenoxyphenyl	Target compound	↑ Lipophilicity → Improved membrane penetration
Glucosyl	Anthraquinone glucoside	↑ Binding energy → Enhanced antibacterial activity
Methoxy	1,4-Bis(methoxyphenylamino)	↑ Photostability → Applicable in dyes
Imino	Iminoanthracenones	↓ Oxygen radical generation → Reduced cytotoxicity